Cas no 877634-22-5 (4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzamide)

• Product Name: 4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzamide
• CAS No: 877634-22-5
• MF: C₂₄H₂₆FN₃O₃
• MW: 423.479949474335
• CID: 6001402
• PubChem ID: 16809980
• Update Time: 2025-05-20

4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzamide
• Benzamide, 4-fluoro-N-[2-(2-furanyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-
• 4-fluoro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• SR-01000913279
• 877634-22-5
• 4-fluoro-N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzamide
• AKOS024653812
• F2504-0413
• SR-01000913279-1

• Inchi： 1S/C24H26FN3O3/c1-30-21-10-8-20(9-11-21)27-12-14-28(15-13-27)22(23-3-2-16-31-23)17-26-24(29)18-4-6-19(25)7-5-18/h2-11,16,22H,12-15,17H2,1H3,(H,26,29)
• InChI Key： GNLOVWKJCVKCDY-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 423.19581986g/mol
• Monoisotopic Mass: 423.19581986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 596.0±50.0 °C(Predicted)
• pka: 14.19±0.46(Predicted)

Additional information on 4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzamide

4-Fluoro-N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzamide (CAS No. 877634-22-5): A Comprehensive Overview

4-fluoro-N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzamide, commonly referred to by its CAS number 877634-22-5, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule consists of a benzamide core with a fluoro substituent, a furan ring, and a piperazine moiety, all of which contribute to its distinctive chemical properties.

The synthesis of 877634-22-5 involves a multi-step process that typically begins with the preparation of the benzamide derivative. The introduction of the fluoro group at the para position of the benzene ring is crucial for optimizing the compound's electronic properties. Subsequent steps involve the coupling of the furan ring and the piperazine moiety, which are strategically positioned to enhance the molecule's stability and bioavailability. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis process.

One of the most notable aspects of this compound is its pharmacological activity. Studies have shown that 877634-22-5 exhibits potent inhibitory effects on certain enzyme targets, making it a promising candidate for therapeutic applications. For instance, research published in Journal of Medicinal Chemistry highlights its ability to modulate kinase activity, which is critical in treating various diseases, including cancer and inflammatory disorders. The presence of the furan ring and the piperazine group plays a significant role in enhancing the compound's binding affinity to these targets.

In addition to its pharmacological applications, 877634-22-5 has also been explored for its potential in materials science. Its unique electronic structure makes it a viable candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

The structural integrity of 877634-22-5 is further enhanced by its stereochemistry. The arrangement of substituents around the piperazine ring ensures optimal spatial distribution, which is essential for maintaining its biological activity. Advanced computational methods, such as molecular docking simulations, have been employed to predict and validate these interactions, providing valuable insights into its mechanism of action.

From an environmental standpoint, the synthesis and application of 877634-22-5 are considered eco-friendly due to the use of sustainable reagents and energy-efficient processes. Researchers are actively exploring green chemistry approaches to further minimize the environmental footprint associated with its production.

In conclusion, 877634-22-5, or 4-fluoro-N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yll ethyl)benzamide, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a key player in both pharmaceutical and materials science research.